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Compound of Interest

Compound Name: DL-Glutamine

Cat. No.: B1671663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the elemental composition and molecular
weight of DL-Glutamine, a racemic mixture of the D- and L-isomers of the amino acid
glutamine. The information herein is curated for professionals in research and development,
offering precise data and methodologies crucial for experimental design, quality control, and
formulation in the pharmaceutical and biotechnology sectors.

Core Chemical Properties of DL-Glutamine

DL-Glutamine is a non-essential amino acid that plays a vital role in various metabolic
processes. A precise understanding of its chemical makeup is fundamental for its application in
scientific research and drug development.

Elemental and Molecular Data

The fundamental chemical properties of DL-Glutamine are summarized in the table below. The
elemental composition is derived from its chemical formula, and the molecular weight is a
critical parameter for stoichiometric calculations in experimental settings.
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Property Data

Chemical Formula CsH1oN203[1][2][3][4][5][6]
Molecular Weight 146.14 g/mol [3][4][7]
Monoisotopic Mass 146.069142196 Dal8]

Elemental Composition

Carbon (C) 41.09%
Hydrogen (H) 6.90%

Nitrogen (N) 19.17%
Oxygen (O) 32.84%

Experimental Protocols for Determination

The elemental composition and molecular weight of DL-Glutamine are experimentally verified
using established analytical techniques. The following sections detail the methodologies for
these determinations.

Elemental Analysis: Combustion Analysis

Combustion analysis is a robust and widely used method to determine the elemental
composition of an organic compound.[1][2]

Principle: A sample of the compound is combusted in a controlled environment with an excess
of oxygen. The carbon, hydrogen, and nitrogen in the sample are converted to carbon dioxide
(CO2), water (H20), and nitrogen gas (N2) or nitrogen oxides (which are then reduced to N2),
respectively. The amounts of these combustion products are measured, and from these, the
percentage of each element in the original sample is calculated.

Methodology:

o Sample Preparation: A precise mass of the DL-Glutamine sample is weighed and placed in
a tin or silver capsule.
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o Combustion: The sample is introduced into a high-temperature furnace (typically 900-
1000°C) with a constant stream of pure oxygen.

e Gas Separation and Detection: The resulting gases (COz, H20, and Nz) are passed through
a series of columns that separate them. The amount of each gas is then quantified using
detectors, such as a thermal conductivity detector.

o Calculation: The mass of each element is calculated from the mass of its corresponding
combustion product. The percentage of each element in the original sample is then
determined.

Molecular Weight Determination: Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ions. It is a highly accurate method for determining the molecular weight of a
compound.[3][5]

Principle: The sample is first ionized, and the resulting ions are accelerated into a magnetic or
electric field. The path of the ions is deflected by the field, and the degree of deflection is
dependent on their mass-to-charge ratio. A detector measures the abundance of ions at each
m/z value, generating a mass spectrum.

Methodology:

o Sample Introduction and lonization: A small sample of DL-Glutamine is introduced into the
mass spectrometer. A common ionization technique for amino acids is Electrospray
lonization (ESI), where a high voltage is applied to a liquid to create an aerosol, leading to
the formation of ions.

e Mass Analysis: The ions are then guided into a mass analyzer (e.g., quadrupole, time-of-
flight). The analyzer separates the ions based on their m/z ratio.

e Detection: An ion detector records the number of ions at each m/z value.

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion of DL-Glutamine, from which the molecular weight can be accurately
determined.
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Visualized Workflows and Relationships

To further elucidate the concepts discussed, the following diagrams illustrate the experimental
workflows and the logical connections between the fundamental properties of DL-Glutamine.

Combustion Analysis Workflow

] ighi ighs i €02, H20, N: ) v ” )
DL-Glutamine Sample | Welghing (UL Tem{g:éirsegz t;mbustlon e Gas Chromatography Separation SR Thermal Conductivity Detector SR Elemental Composition Calculation

Click to download full resolution via product page

Workflow for Elemental Analysis of DL-Glutamine.

Mass Spectrometry Workflow
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Workflow for Molecular Weight Determination.
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Conceptual Relationship

Chemical Formula
(CsH10N203)

Determines Calculates

Elemental Composition Molecular Weight
(%C, %H, %N, %0) (146.14 g/mol)

Click to download full resolution via product page

Relationship between Chemical Formula and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Elemental Composition and
Molecular Weight of DL-Glutamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671663#the-elemental-composition-and-molecular-
weight-of-dl-glutamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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